Cas no 1691892-06-4 ((1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol)

• Product Name: (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol
• CAS No: 1691892-06-4
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 5580091
• Update Time: 2025-05-26

(1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, 1-[(3-fluorophenyl)methyl]-
• (1-(3-Fluorobenzyl)-1h-imidazol-4-yl)methanol
• (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol

• Inchi： 1S/C11H11FN2O/c12-10-3-1-2-9(4-10)5-14-6-11(7-15)13-8-14/h1-4,6,8,15H,5,7H2
• InChI Key： JEVHBZBUAVZRLA-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(F)=C2)C=C(CO)N=1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 398.0±27.0 °C(Predicted)
• pka: 13.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol

Professional Introduction to Compound with CAS No. 1691892-06-4 and Product Name: (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol

The compound with the CAS number 1691892-06-4 and the product name (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorobenzyl moiety and an imidazole ring in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The imidazole core, a prominent feature of this compound, is well-documented for its role in various biological processes and its compatibility with biological targets. Specifically, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a 3-fluorobenzyl group into the imidazole scaffold enhances the compound's pharmacological profile, potentially improving its binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its structural versatility, which allows for further functionalization and derivatization. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization is a critical step. The methanol substituent at the 1-position of the imidazole ring provides a reactive site for chemical modifications, enabling researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties. Such modifications are essential for achieving optimal drug-like characteristics, including solubility, bioavailability, and target specificity.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) has become a focal point. The unique structural features of (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol make it a candidate for designing PPI modulators. PPIs play a crucial role in numerous cellular processes, making them attractive therapeutic targets. However, their complex binding mechanisms pose significant challenges for drug design. The compound's ability to interact with specific PPIs while maintaining high selectivity is an area of active investigation.

Moreover, the fluorobenzyl group in this molecule contributes to its potential as an intermediate in synthetic chemistry. Fluoro-substituted compounds are widely recognized for their enhanced metabolic stability and improved bioavailability. This characteristic is particularly relevant in the development of oral drugs, where first-pass metabolism can significantly reduce drug efficacy. By incorporating a fluorine atom into the benzyl moiety, researchers can leverage these advantages to design more effective therapeutic agents.

Advances in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have been employed to predict how (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol might bind to its intended targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts. The integration of computational methods with experimental approaches has accelerated the pace of drug discovery, making compounds like this one more accessible for clinical development.

The pharmaceutical industry continues to invest heavily in innovative approaches to address unmet medical needs. The exploration of novel scaffolds such as (1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol represents a key strategy in this endeavor. By combining structural innovation with rigorous biological evaluation, researchers aim to identify compounds that exhibit potent activity against disease-causing targets while minimizing side effects. The potential applications of this compound span multiple therapeutic areas, including oncology, neurology, and infectious diseases.

In conclusion,(1-(3-fluorobenzyl)-1H-imidazol-4-yl)methanol (CAS No. 1691892-06-4) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential applications. Its combination of an imidazole core and a fluorobenzyl substituent offers versatility for further chemical modification and biological evaluation. As research progresses, this compound is expected to contribute significantly to the development of new therapeutic agents that address critical unmet medical needs.